Cas no 850462-65-6 (Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester)

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester structure

850462-65-6 structure

Product Name:Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester

CAS No:850462-65-6

Molecular Formula:C₉H₇BrFNO₄

Molecular Weight:292.05858540535

MDL:MFCD25977284

CID:2156242

PubChem ID:68679319

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Properties

Names and Identifiers

- Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester
- 2-(Bromomethyl)-5-fluoro-3-nitrobenzoic acid methyl ester
- Methyl 2-(bromomethyl)-5-fluoro-3-nitrobenzoate
- F17948
- CS-13290
- CS-M2037
- methyl2-(bromomethyl)-5-fluoro-3-nitrobenzoate
- Benzoic acid, 2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester
- 850462-65-6
- MFCD25977284
- SCHEMBL3532596
- QHOSCSXREWAFFC-UHFFFAOYSA-N
- AKOS037649686
- MDL： MFCD25977284
- InChIKey： QHOSCSXREWAFFC-UHFFFAOYSA-N
- Inchi： 1S/C9H7BrFNO4/c1-16-9(13)6-2-5(11)3-8(12(14)15)7(6)4-10/h2-3H,4H2,1H3
- SMILES： O=C(C1C(CBr)=C([N+](=O)[O-])C=C(F)C=1)OC

Computed Properties

Exact Mass: 290.95425g/mol
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 4
Monoisotopic Mass: 290.95425g/mol
Heavy Atom Count: 16
Complexity: 283
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2.3
Topological Polar Surface Area: 72.1Å²

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Pricemore >>

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00G44I-100mg	Benzoic acid,2-(broMoMethyl)-5-fluoro-3-nitro-, Methyl ester	850462-65-6	98%	100mg	$44.00	2024-04-21
A2B Chem LLC	AH51042-100mg	Benzoic acid,2-(broMoMethyl)-5-fluoro-3-nitro-, Methyl ester	850462-65-6	98%	100mg	$40.00	2024-04-19
Aaron	AR00G4CU-100mg	Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester	850462-65-6	98%	100mg	$51.00	2025-02-10
abcr	AB563206-250mg	Methyl 2-(bromomethyl)-5-fluoro-3-nitrobenzoate; .	850462-65-6		250mg	€196.60	2024-08-02
Ambeed	A922481-100mg	Methyl 2-(bromomethyl)-5-fluoro-3-nitrobenzoate	850462-65-6	98%	100mg	$54.0	2025-03-01
Chemenu	CM526289-100mg	Methyl 2-(bromomethyl)-5-fluoro-3-nitrobenzoate	850462-65-6	98%	100mg	$69	2022-06-10
eNovation Chemicals LLC	D751185-100mg	Benzoic acid,2-(broMoMethyl)-5-fluoro-3-nitro-, Methyl ester	850462-65-6	98%	100mg	$290	2022-04-13
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XA370-250mg	Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester	850462-65-6	98%	250mg	3135CNY

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Synthesis

Synthetic Circuit 1

697739-03-0

850462-65-6

Reaction Conditions

1.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; overnight, rt → reflux

Reference

Identification of novel PARP-1 inhibitors: Drug design, synthesis and biological evaluation

Xie, Zhouling; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(20), 4557-4561

Synthetic Circuit 2

850462-64-5

850462-65-6

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 10 min, < 0 °C; 4 - 5 h, 0 °C → reflux
2.1 Reagents: N-Bromosuccinimide Catalysts: Benzoyl peroxide Solvents: Carbon tetrachloride ; overnight, rt → reflux

Reference

Identification of novel PARP-1 inhibitors: Drug design, synthesis and biological evaluation

Xie, Zhouling; et al, Bioorganic & Medicinal Chemistry Letters, 2015, 25(20), 4557-4561

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Raw materials

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Preparation Products

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester (850462-65-6)

Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester Suppliers

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:850462-65-6)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Amadis Chemical Company Limited

(CAS:850462-65-6)Benzoic acid,2-(bromomethyl)-5-fluoro-3-nitro-, methyl ester

Purity:99%

Quantity:1g

Price($):217.0